Cas no 2060026-97-1 (7-bromo-4-ethyl-2-methyl-3-propylquinoline)

• Product Name: 7-bromo-4-ethyl-2-methyl-3-propylquinoline
• CAS No: 2060026-97-1
• MF: C₁₅H₁₈BrN
• MW: 292.214123249054
• MDL: MFCD30499826
• CID: 5193132
• PubChem ID: 125452721
• Update Time: 2025-06-15

7-bromo-4-ethyl-2-methyl-3-propylquinoline Chemical and Physical Properties

Names and Identifiers

• CID 125452721
• Quinoline, 7-bromo-4-ethyl-2-methyl-3-propyl-
• 7-bromo-4-ethyl-2-methyl-3-propylquinoline

• MDL： MFCD30499826
• Inchi： 1S/C15H18BrN/c1-4-6-13-10(3)17-15-9-11(16)7-8-14(15)12(13)5-2/h7-9H,4-6H2,1-3H3
• InChI Key： PWARBXDBCXNXMW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C(CC)=C(CCC)C=1C

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 367.0±37.0 °C(Predicted)
• pka: 5.22±0.50(Predicted)

Additional information on 7-bromo-4-ethyl-2-methyl-3-propylquinoline

Professional Introduction to Compound with CAS No. 2060026-97-1 and Product Name: 7-bromo-4-ethyl-2-methyl-3-propylquinoline

The compound with the CAS number 2060026-97-1 and the product name 7-bromo-4-ethyl-2-methyl-3-propylquinoline represents a significant advancement in the field of chemical and pharmaceutical research. This compound, belonging to the quinoline class, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Quinoline derivatives are well-known for their broad spectrum of biological activities, making them valuable scaffolds for drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards quinoline-based compounds, particularly those with substituted aromatic rings that enhance their pharmacological properties. The presence of a bromine atom at the 7-position, along with ethyl, methyl, and propyl substituents at the 4-, 2-, and 3-positions respectively, imparts distinct electronic and steric characteristics to the molecule. These modifications not only influence its solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

One of the most compelling aspects of 7-bromo-4-ethyl-2-methyl-3-propylquinoline is its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine substituent, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the compound's utility in constructing novel drug candidates.

Recent studies have highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, modifications at the C3 position have been shown to enhance binding affinity to certain enzymes and receptors. The ethyl and propyl groups at the 4- and 3-positions contribute to steric hindrance, which can be critical for optimizing drug-receptor interactions. This fine-tuning of molecular structure is essential for achieving high efficacy while minimizing off-target effects.

The pharmacological profile of 7-bromo-4-ethyl-2-methyl-3-propylquinoline has been explored in several preclinical studies. Researchers have demonstrated its potential activity against a range of targets, including kinases and transcription factors implicated in cancer progression. The bromine atom's ability to participate in electrophilic aromatic substitution reactions also opens avenues for developing photoactivatable probes for biological imaging applications.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Quinoline derivatives are known for their ability to form coordination complexes with metal ions, leading to materials with unique optical and electronic properties. The structural flexibility of 7-bromo-4-ethyl-2-methyl-3-propylquinoline makes it an attractive candidate for designing metalloporphyrins or metalloarrays with tailored functionalities.

The synthesis of 7-bromo-4-ethyl-2-methyl-3-propylquinoline involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Starting from commercially available precursors such as 2-methylquinoline, bromination at the 7-position is typically achieved using brominating agents like N-bromosuccinimide (NBS). Subsequent alkylation steps introduce the ethyl and propyl groups at the desired positions, often employing reagents like ethyl bromide or propyl bromide under palladium catalysis.

The purification process is critical to obtaining high-purity material suitable for further studies. Column chromatography or recrystallization techniques are commonly employed to isolate the desired product from reaction mixtures. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are used to confirm the compound's identity and purity.

The development of novel synthetic routes for 7-bromo-4-ethyl-2-methyl-3-propylquinoline continues to be an area of active research. Innovations in catalytic systems and green chemistry principles aim to improve yield, reduce waste, and enhance scalability. For instance, transition-metal-free coupling methods have been explored as alternatives to traditional palladium-catalyzed reactions, offering a more sustainable approach to constructing complex quinoline derivatives.

The future prospects of 7-bromo-4-ethyl-2-methyl-3-propylquinoline are vast, particularly as computational modeling techniques advance. Molecular docking studies can predict binding modes and affinities with high accuracy, guiding rational drug design efforts. Additionally, artificial intelligence (AI)-based platforms are being leveraged to screen large libraries of quinoline derivatives for novel bioactivities.

In conclusion,7-bromo-4-ethyl -2-methyl -3-propylquinoline (CAS No. 2060026 -97 -1) exemplifies the innovative spirit driving modern chemical research. Its unique structural features make it a valuable building block for drug discovery programs targeting various diseases. As our understanding of molecular interactions deepens，this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies。